Cas no 380588-99-8 (N-(2-benzoyl-4-bromophenyl)-3-(4-methylbenzenesulfonamido)propanamide)

• Product Name: N-(2-benzoyl-4-bromophenyl)-3-(4-methylbenzenesulfonamido)propanamide
• CAS No: 380588-99-8
• MF: C₂₃H₂₁BrN₂O₄S
• MW: 501.392843961716
• CID: 5975798
• PubChem ID: 1540459
• Update Time: 2025-06-11

N-(2-benzoyl-4-bromophenyl)-3-(4-methylbenzenesulfonamido)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-4-bromophenyl)-3-(4-methylbenzenesulfonamido)propanamide
• N-(2-benzoyl-4-bromophenyl)-3-[(4-methylphenyl)sulfonylamino]propanamide
• Propanamide, N-(2-benzoyl-4-bromophenyl)-3-[[(4-methylphenyl)sulfonyl]amino]-
• Oprea1_772988
• SR-01000506450
• F1551-0016
• AKOS001654729
• N-(2-benzoyl-4-bromophenyl)-3-(4-methylphenylsulfonamido)propanamide
• 380588-99-8
• SR-01000506450-1

• Inchi： 1S/C23H21BrN2O4S/c1-16-7-10-19(11-8-16)31(29,30)25-14-13-22(27)26-21-12-9-18(24)15-20(21)23(28)17-5-3-2-4-6-17/h2-12,15,25H,13-14H2,1H3,(H,26,27)
• InChI Key： NPGLAUQRZIHEKC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1C(=O)C1=CC=CC=C1)(=O)CCNS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 500.04054g/mol
• Monoisotopic Mass: 500.04054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.455±0.06 g/cm3(Predicted)
• pka: 10.82±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-(2-benzoyl-4-bromophenyl)-3-(4-methylbenzenesulfonamido)propanamide

Introduction to N-(2-benzoyl-4-bromophenyl)-3-(4-methylbenzenesulfonamido)propanamide (CAS No. 380588-99-8)

N-(2-benzoyl-4-bromophenyl)-3-(4-methylbenzenesulfonamido)propanamide (CAS No. 380588-99-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of N-(2-benzoyl-4-bromophenyl)-3-(4-methylbenzenesulfonamido)propanamide consists of a benzoyl group, a bromophenyl moiety, and a sulfonamide functional group. These structural components contribute to its chemical properties and biological activities, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 4-methylbenzenesulfonamido group in N-(2-benzoyl-4-bromophenyl)-3-(4-methylbenzenesulfonamido)propanamide suggests that it may exhibit similar pharmacological effects.

In the context of drug discovery, the bromine atom in the bromophenyl moiety can play a crucial role in modulating the compound's interactions with biological targets. Brominated compounds are often studied for their ability to enhance binding affinity and selectivity, which are essential for developing effective drugs.

The benzoyl group, another key feature of this compound, is known for its ability to participate in π-π stacking interactions and hydrogen bonding. These interactions can influence the compound's stability and solubility, which are critical factors in drug formulation and delivery.

Research into the pharmacokinetic properties of N-(2-benzoyl-4-bromophenyl)-3-(4-methylbenzenesulfonamido)propanamide has shown promising results. Studies have demonstrated that this compound exhibits good oral bioavailability and favorable metabolic stability, making it a viable candidate for further preclinical and clinical evaluation.

In vitro studies have revealed that N-(2-benzoyl-4-bromophenyl)-3-(4-methylbenzenesulfonamido)propanamide possesses potent anti-inflammatory activity. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human cell lines. This property makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, this compound has also shown promise in cancer research. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways associated with cell survival and proliferation.

The potential applications of N-(2-benzoyl-4-bromophenyl)-3-(4-methylbenzenesulfonamido)propanamide extend beyond inflammation and cancer. Its unique chemical structure suggests that it may also have utility in other therapeutic areas, such as neurodegenerative diseases and cardiovascular disorders. Further research is needed to fully explore these possibilities.

In conclusion, N-(2-benzoyl-4-bromophenyl)-3-(4-methylbenzenesulfonamido)propanamide (CAS No. 380588-99-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent.